![molecular formula C13H14N6O2S2 B269938 N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide](/img/structure/B269938.png)
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide, also known as BTA-EG4 or BTA-EG4-NMe, is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound belongs to the class of benzothiazole derivatives and has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide involves the inhibition of various enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells and the development of neurological disorders. This compound has been found to inhibit the activity of matrix metalloproteinases, which are involved in the breakdown of extracellular matrix and the migration of cancer cells. It has also been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in the body. It has been shown to reduce the levels of reactive oxygen species and lipid peroxidation, which are involved in the development of various diseases. This compound has also been found to increase the levels of glutathione, which is an antioxidant that protects the body from oxidative stress.
Advantages and Limitations for Lab Experiments
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been found to have low toxicity and high solubility in aqueous solutions. However, one limitation of this compound is that it is a relatively new compound, and more research is needed to fully understand its potential applications and limitations.
Future Directions
There are several future directions for the research on N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide. One potential application is in the development of novel cancer therapies that target the activity of matrix metalloproteinases. This compound could also be used in the development of new drugs for the treatment of Alzheimer's disease and other neurological disorders. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicine.
Synthesis Methods
The synthesis of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide involves a multistep process that includes the reaction of 6-ethoxy-2-mercaptobenzothiazole with ethyl chloroacetate, followed by the reaction with sodium azide and copper (I) iodide to obtain the final product. The synthesis method has been optimized to obtain high yields of this compound with good purity.
Scientific Research Applications
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide has been extensively studied for its potential applications in the field of medicine. It has shown promising results in the treatment of cancer, Alzheimer's disease, and other neurological disorders. This compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to reduce the accumulation of amyloid beta in the brain, which is a hallmark of Alzheimer's disease.
properties
Molecular Formula |
C13H14N6O2S2 |
---|---|
Molecular Weight |
350.4 g/mol |
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide |
InChI |
InChI=1S/C13H14N6O2S2/c1-3-21-8-4-5-9-10(6-8)23-12(14-9)15-11(20)7-22-13-16-17-18-19(13)2/h4-6H,3,7H2,1-2H3,(H,14,15,20) |
InChI Key |
UKZWHSFTZLMXDS-UHFFFAOYSA-N |
SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NN=NN3C |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NN=NN3C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.